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Compound of Interest

2,6-Dimethoxypyridine-3,5-
Compound Name:
diamine

cat. No.: B1586933

An In-depth Technical Guide on the Material Safety of 2,6-Dimethoxypyridine-3,5-diamine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2,6-
Dimethoxypyridine-3,5-diamine and its common salt form, 2,6-Dimethoxypyridine-3,5-
diamine dihydrochloride. The information is compiled from publicly available safety data sheets
and scientific assessments to guide researchers and professionals in the safe handling and
use of this compound.

Chemical Identification

Identifier Value
Chemical Name 2,6-Dimethoxypyridine-3,5-diamine
Synonyms 3,5-Diamino-2,6-dimethoxypyridine

2,6-Dimethoxypyridine-3,5-diamine
dihydrochloride[1][2][3]

Common Salt Form

CAS Number 56216-28-5 (for dihydrochloride)[4][5]
Molecular Formula (Base) C7H11N302
Molecular Formula (Dihydrochloride) C7H13CI2N302[5]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,6-

Dimethoxypyridine-3,5-diamine and its dihydrochloride salt.

Property Value Source
White to pale yellow crystalline

Appearance ) ChemBK
solid[1][2]

Molecular Weight

) ) 242.10 g/mol [5] PubChem
(Dihydrochloride)
N Readily soluble in water and

Solubility ChemBK
alcohol[1][2]

Topological Polar Surface Area  83.4 A2[4][5] PubChem

Hydrogen Bond Donor Count 4[5] PubChem

Hydrogen Bond Acceptor
5[5] PubChem

Count

Toxicological Data

Toxicological studies have been conducted primarily on the dihydrochloride salt of 2,6-

Dimethoxypyridine-3,5-diamine. The findings are summarized below.

Acute Oral Toxicity

Species

Concentration

Observations

Mice (CF1, female)

2.5% and 5% solution in

distilled water

Mortalities and clinical-
toxicological findings were
recorded daily for 14 days.[6]

Rats (Wistar, male/female)

2.5% and 5% solution in

distilled water

Body weights were noted
weekly, and a post-mortem

examination was carried out.

[6]
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Skin and Eye lIrritation

Study Type Species Concentration Results
No signs of skin
S ] ] irritation after 4 hours
Skin Irritation Rabbits Undiluted ]
of occlusive contact.
[6]
) o ) ) 3% aqueous solution No indication of skin
Skin Irritation Guinea Pigs o o )
(repeated application) irritant potential.[6]
The substance was
applied into the
o ] ) 3% aqueous solution conjunctival sac and
Eye Irritation Guinea Pigs

(0.2 ml)

evaluated using the

Draize scoring

system.[6]
Skin Sensitization
. Induction Challenge
Test Method Species . . Results
Concentration Concentration
) The evaluation
Magnusson- ) ) 1% (intradermal), ]
. Guinea Pigs was complicated
Kligman ] 75% 75% .
o (Dunkin-Hartley) ) by black staining
Maximisation (epicutaneous)

of the skin.[6]

Mutagenicity

Assay Cell Line

Results

Mammalian Gene Mutation

L5178Y mouse lymphoma

Not mutagenic under the

experimental conditions.

Assay cells However, the test performance
was noted as incomplete.[6]
Salmonella typhimurium N
Not specified A study was referenced.[6]

Reverse Mutation Assay
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Experimental Protocols

Detailed methodologies for key toxicological studies are crucial for the interpretation and

replication of results.

Acute Oral Toxicity Study

A solution of 3,5-diamino-2,6-dimethoxypyridine dihydrochloride (2.5% and 5%) in distilled
water was administered once via a stomach tube to CF1 mice (10 females) and Wistar rats (6
per sex) at four different concentrations. The animals were observed for 14 days, during which
mortality and clinical signs of toxicity were recorded daily. Body weights were measured on a
weekly basis. A necropsy was performed on all animals at the end of the study.[6]

Skin Sensitization: Magnusson-Kligman Maximisation
Method

The dermal sensitization potential was evaluated in Dunkin-Hartley guinea pigs.[6] A range-
finding study was first conducted to determine appropriate concentrations. For the main study,
intradermal induction was performed with a 1% solution of the test substance. Epicutaneous
induction and challenge were carried out with a 75% concentration. To enhance the response,
the skin was pre-treated with 10% sodium lauryl sulfate in petrolatum to induce irritation.[6]

Induction Phase Challenge Phase Evaluation

2 weeks later N 24 & 48 hours later N Observation for
Erythema and Edema

Click to download full resolution via product page
Caption: Workflow for the Magnusson-Kligman Guinea Pig Maximisation Test.

Hazard Identification and Safety Precautions

While a complete, officially harmonized GHS classification is not consistently reported across
all sources, some suppliers indicate potential hazards. General laboratory safety practices
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should always be followed.

GHS Hazard Statements (from aggregated, non-

harmonized sources)
o H301 (75% of reports): Toxic if swallowed[5]

e H317 (66.7% of reports): May cause an allergic skin reaction[5]
e H319 (16.7% of reports): Causes serious eye irritation[5]

e H373 (66.7% of reports): May cause damage to organs through prolonged or repeated
exposure[5]

Recommended Safety Precautions

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid contact
with skin.[1]

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator.

» Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[7]

The following diagram illustrates a standard safety workflow for handling chemical compounds
in a laboratory setting.
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Start Handling
Chemical

Assess Hazards
(Review MSDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Follow Spill
Store Properly [ Cleanup Protocol j

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page
Caption: General Laboratory Chemical Handling Workflow.

Use and Applications

2,6-Dimethoxypyridine-3,5-diamine and its salts are utilized in specific industrial and
research applications.
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e Organic Synthesis: It serves as a chemical reagent and intermediate in various organic
synthesis processes.[1][2]

o Cosmetics: The dihydrochloride salt is used as a precursor in oxidative hair coloring agents,
with an intended maximum on-head concentration of 0.25%.[6]

e Pharmaceuticals: It can be used as an intermediate for certain pharmaceutical raw materials.

[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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